methyl 2-(2-(6-ethyl-4-oxo-2-phenyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-3(4H)-yl)acetamido)benzoate

• IUPAC Name: methyl 2-[[2-(6-ethyl-4-oxo-2-phenyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-3-yl)acetyl]amino]benzoate
• InChI: InChI=1S/C25H26N4O4/c1-3-28-14-13-21-19(15-28)24(31)29(23(27-21)17-9-5-4-6-10-17)16-22(30)26-20-12-8-7-11-18(20)25(32)33-2/h4-12H,3,13-16H2,1-2H3,(H,26,30)
• InChI Key: KHTGVIJQYHBWBR-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(C1)C(=O)N(C(=N2)C3=CC=CC=C3)CC(=O)NC4=CC=CC=C4C(=O)OC
• Molecular Formula: C25H26N4O4
• Molecular Weight: 446.5 g/mol
• CAS No.: 1286719-88-7

Description

The compound belongs to a group of esters of 2-oxo- and 1,2,3,4-tetrahydropyrimidine-5-carboxylic acids. These compounds exhibit a wide spectrum of biological activities.

Molecular Structure Analysis

The dihydropyrimidine ring in the compound adopts a screw-boat conformation. The crystal packing is stabilized by strong N—H…O and weak C—H…O intermolecular hydrogen bonds.

Physical and Chemical Properties Analysis

The compound is a solid at 20 degrees Celsius. Its molecular formula is C14H16N2O3 and it has a molecular weight of 260.29. The compound has a melting point range of 206.0 to 210.0 degrees Celsius. The maximum absorption wavelength is 332 (CH3CN) nm.

Scientific Research Applications

Synthesis of Heterocyclic Systems

Researchers have developed methods to synthesize heterocyclic systems using similar compounds as starting points or intermediates. For instance, Selič et al. (1997) described the use of methyl and phenylmethyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate in the synthesis of various heterocyclic systems, including 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones and other related compounds (Selič, Grdadolnik, & Stanovnik, 1997). This demonstrates the compound's utility in creating pharmacologically relevant heterocycles.

Herbicide Development

In the context of agricultural chemistry, modifications of related pyrimidine derivatives have been explored for developing new herbicides. Tamaru et al. (1997) studied analogues of a prototype herbicide by modifying its structure to enhance herbicidal activity against Barnyard grass in paddy rice, leading to the development of effective compounds like KIH-6127 (Tamaru, Masuyama, Sato, Takabe, Inoue, & Hanai, 1997).

Pharmaceutical Applications

The synthesis of heterocyclic compounds using related chemical structures has also been pursued for potential pharmaceutical applications. Gangjee et al. (2009) described the design, synthesis, and evaluation of 2-amino-4-oxo-5-substituted-6-ethylthieno[2,3-d]pyrimidines as inhibitors of thymidylate synthase and dihydrofolate reductase, showcasing their potential as antitumor agents (Gangjee, Li, Kisliuk, Cody, Pace, Piraino, & Makin, 2009).

Safety and Hazards

The compound may cause skin irritation and serious eye irritation. Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice if eye irritation persists.